Cas no 1438241-25-8 (cis-3-(aminomethyl)-1-methyl-cyclobutanol)

• Product Name: cis-3-(aminomethyl)-1-methyl-cyclobutanol
• CAS No: 1438241-25-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD23105955
• CID: 4599838
• PubChem ID: 72208067
• Update Time: 2025-11-01

cis-3-(aminomethyl)-1-methyl-cyclobutanol Chemical and Physical Properties

Names and Identifiers

• trans-3-Hydroxy-3-methylcyclobutane-1-methamine
• cis-3-Hydroxy-3-methylcyclobutane-1-methamine
• cis-3-(Aminomethyl)-1-methylcyclobutanol
• 3-Hydroxy-3-methylcyclobutane-1-methamine
• trans-3-(Aminomethyl)-1-methylcyclobutanol
• 3-(AMINOMETHYL)-1-METHYLCYCLOBUTAN-1-OL
• 3-(aminomethyl)-1-methylcyclobutanol
• Cyclobutanol, 3-(aminomethyl)-1-methyl-, cis-
• AMY34066
• cis-3-(aminomethyl)-1-methyl-cyclobutanol
• (1s,3s)-3-(aminomethyl)-1-methylcyclobutanol
• P13515
• SB20615
• (1r,3r)-3-(aminomethyl)-1-methylcyclobutanol
• EN300-6973307
• Cyclobutanol, 3-(aminomethyl)-1-methyl-
• 1438241-11-2
• SY099967
• DTXSID301245272
• DTXSID201280273
• SB20613
• (1S,3R)-3-(AMINOMETHYL)-1-METHYLCYCLOBUTAN-1-OL
• 3-(Aminomethyl)-1-methyl-cyclobutanol
• MFCD23105955
• PB39234
• AS-51779
• CS-0057529
• 1438241-21-4
• AS-34684
• PB37961
• cis-3-(aminomethyl)-1-methylcyclobutan-1-ol
• trans-3-(aminomethyl)-1-methylcyclobutan-1-ol
• SCHEMBL22261432
• 1438241-25-8
• MFCD23105954
• SB20614
• PB37939
• AKOS025290283
• AKOS025290284
• Cyclobutanol, 3-(aminomethyl)-1-methyl-, trans-
• CS-0047780
• CS-0049703
• SCHEMBL20627854

• MDL： MFCD23105955
• Inchi： 1S/C6H13NO/c1-6(8)2-5(3-6)4-7/h5,8H,2-4,7H2,1H3
• InChI Key： ZKOTWCOHRWHNHA-UHFFFAOYSA-N
• SMILES： OC1(C)CC(CN)C1

Computed Properties

• Exact Mass: 115.099714038 g/mol
• Monoisotopic Mass: 115.099714038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 115.17
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2

Additional information on cis-3-(aminomethyl)-1-methyl-cyclobutanol

Cis-3-(aminomethyl)-1-methyl-cyclobutanol (CAS No. 1438241-25-8): A Comprehensive Overview in Modern Chemical Biology

Cis-3-(aminomethyl)-1-methyl-cyclobutanol, identified by its unique Chemical Abstracts Service (CAS) number 1438241-25-8, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This cycloaliphatic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in both academic and industrial settings.

The molecular structure of cis-3-(aminomethyl)-1-methyl-cyclobutanol features a cyclobutane ring substituted with an amino group at the 3-position and a methyl group at the 1-position. This configuration imparts unique steric and electronic properties to the molecule, which are critical for its interaction with biological targets. The presence of the amino group suggests potential roles in hydrogen bonding interactions, while the cycloalkyl moiety may influence solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of cycloaliphatic amines. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific stereochemistry of cis-3-(aminomethyl)-1-methyl-cyclobutanol is particularly noteworthy, as the cis configuration can significantly affect binding affinity and selectivity when interacting with biological receptors.

One of the most compelling aspects of cis-3-(aminomethyl)-1-methyl-cyclobutanol is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity. For instance, modifications to the amino group or the cycloalkyl ring have led to compounds with improved potency and reduced toxicity. These findings underscore the importance of cis-3-(aminomethyl)-1-methyl-cyclobutanol as a versatile building block in medicinal chemistry.

Recent studies have also highlighted the compound's role in modulating enzymatic activity. Specifically, cis-3-(aminomethyl)-1-methyl-cyclobutanol has been investigated for its interactions with enzymes involved in metabolic pathways relevant to neurological disorders. The ability to fine-tune its structure has allowed researchers to develop inhibitors that target specific enzymatic pathways, offering new avenues for therapeutic intervention.

The synthesis of cis-3-(aminomethyl)-1-methyl-cyclobutanol presents unique challenges due to its stereogenic center. Traditional synthetic routes often require careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient production methods, making it feasible to explore derivatives with tailored biological properties.

In addition to its pharmacological applications, cis-3-(aminomethyl)-1-methyl-cyclobutanol has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it a valuable candidate for developing novel materials with specific functionalities. For example, it has been explored as a ligand in coordination chemistry, where it forms complexes with metal ions that exhibit catalytic activity.

The toxicological profile of cis-3-(aminomethyl)-1-methyl-cyclobutanol is another area of active investigation. Preclinical studies have examined its safety and efficacy in various models, providing insights into its potential therapeutic window. These studies are crucial for advancing towards clinical trials and ensuring that the compound is safe for human use.

The future directions for research on cis-3-(aminomethyl)-1-methyl-cyclobutanol are multifaceted. Ongoing studies aim to elucidate its mechanism of action at a molecular level, which will be essential for optimizing its therapeutic potential. Additionally, exploring its interactions with other biomolecules may reveal new applications beyond traditional pharmaceuticals.

Collaborative efforts between academia and industry are vital for maximizing the impact of discoveries related to cis-3-(aminomethyl)-1-methyl-cyclobutanol. Such partnerships can accelerate the translation of laboratory findings into clinical applications, benefiting patients worldwide. The compound's unique properties make it a cornerstone in modern chemical biology, driving innovation across multiple disciplines.